![molecular formula C6H10O3S B6175021 6-methyl-7-oxa-3lambda6-thiabicyclo[4.1.0]heptane-3,3-dione CAS No. 73813-50-0](/img/no-structure.png)
6-methyl-7-oxa-3lambda6-thiabicyclo[4.1.0]heptane-3,3-dione
Description
“6-methyl-7-oxa-3lambda6-thiabicyclo[4.1.0]heptane-3,3-dione” is a chemical compound with the molecular formula C6H10O3S . It is a powder form substance .
Molecular Structure Analysis
The InChI code for this compound is 1S/C5H8O3S/c6-9(7)2-1-4-5(3-9)8-4/h4-5H,1-3H2 . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound has a molecular weight of 162.21 . It is a powder form substance with a melting point of 126-127 degrees Celsius .Safety and Hazards
The compound has several hazard statements including H302, H312, H315, H319, H332, and H335 . These codes indicate various hazards such as harmful if swallowed (H302), harmful in contact with skin (H312), causes skin irritation (H315), causes serious eye irritation (H319), harmful if inhaled (H332), and may cause respiratory irritation (H335) .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-methyl-7-oxa-3lambda6-thiabicyclo[4.1.0]heptane-3,3-dione involves the cyclization of a precursor compound containing a cyclic sulfide and a cyclic ketone. The cyclization reaction is carried out under acidic conditions to form the bicyclic compound.", "Starting Materials": [ "2-methyl-1,3-propanedithiol", "2,4-pentanedione", "Acetic acid", "Sodium acetate", "Sulfuric acid", "Sodium hydroxide", "Ethanol" ], "Reaction": [ "Step 1: 2-methyl-1,3-propanedithiol is reacted with 2,4-pentanedione in the presence of acetic acid and sodium acetate to form the precursor compound 6-methyl-7-oxa-3lambda6-thiabicyclo[4.1.0]heptane-2,2-dioxide.", "Step 2: The precursor compound is dissolved in ethanol and heated under reflux with sulfuric acid to promote cyclization and form the target compound 6-methyl-7-oxa-3lambda6-thiabicyclo[4.1.0]heptane-3,3-dione.", "Step 3: The crude product is purified by recrystallization from ethanol and characterized by spectroscopic methods." ] } | |
CAS RN |
73813-50-0 |
Product Name |
6-methyl-7-oxa-3lambda6-thiabicyclo[4.1.0]heptane-3,3-dione |
Molecular Formula |
C6H10O3S |
Molecular Weight |
162.2 |
Purity |
95 |
Origin of Product |
United States |
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